Cas no 1782457-12-8 (tert-butyl N-2-(aminomethyl)cyclopropylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)cyclopropylcarbamate
• CAS No: 1782457-12-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD24390555
• CID: 5241004
• PubChem ID: 74420453
• Update Time: 2026-03-08

tert-butyl N-2-(aminomethyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(aminomethyl)cyclopropyl]-, 1,1-dimethylethyl ester
• (2-Aminomethyl-cyclopropyl)-carbamic acid tert-butyl ester
• tert-butyl N-2-(aminomethyl)cyclopropylcarbamate

• MDL： MFCD24390555
• Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-6(7)5-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： CYNGHIIXUHRJOA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC1CN

Additional information on tert-butyl N-2-(aminomethyl)cyclopropylcarbamate

Professional Introduction to Tert-butyl N-2-(aminomethyl)cyclopropylcarbamate (CAS No. 1782457-12-8)

Tert-butyl N-2-(aminomethyl)cyclopropylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1782457-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of tert-butyl N-2-(aminomethyl)cyclopropylcarbamate, including its tert-butyl group and cyclopropyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability and ease of removal under specific conditions make it a preferred choice for chemists working on complex molecular architectures. In contrast, the cyclopropyl moiety introduces a rigid three-membered ring into the molecular framework, which can influence both the electronic and steric properties of the compound. This structural element has been increasingly studied for its potential in modulating biological interactions, as cyclopropanes are known to exhibit distinct pharmacokinetic profiles compared to their acyclic counterparts.

The N-2-(aminomethyl)cyclopropylcarbamate moiety itself is particularly noteworthy, as it combines the nucleophilic capability of the amine group with the stability of the carbamate linkage. This feature makes it a valuable building block for designing molecules that require both solubility and reactivity. The presence of an amine function also opens up possibilities for further derivatization, allowing chemists to explore a wide range of pharmacological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies using molecular modeling techniques have suggested that tert-butyl N-2-(aminomethyl)cyclopropylcarbamate may interact with specific protein targets due to its unique spatial arrangement of functional groups. These insights are particularly valuable in the early stages of drug discovery, where identifying promising candidates before experimental validation can significantly reduce development costs and time.

In the realm of medicinal chemistry, carbamates have been explored for their potential as kinase inhibitors, protease inhibitors, and even as modulators of ion channels. The structural motif present in tert-butyl N-2-(aminomethyl)cyclopropylcarbamate aligns well with these applications, given its ability to mimic natural substrates or bind to allosteric sites on target proteins. For instance, modifications to this core structure have been investigated for their ability to enhance binding affinity or selectivity against particular therapeutic targets.

The synthesis of tert-butyl N-2-(aminomethyl)cyclopropylcarbamate involves multi-step reactions that showcase modern synthetic methodologies. Key steps often include cyclopropanation reactions to introduce the cyclopropyl ring, followed by nucleophilic substitution or condensation reactions to establish the carbamate linkage. Advances in catalytic systems have allowed for more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation.

One notable application of derivatives related to tert-butyl N-2-(aminomethyl)cyclopropylcarbamate is in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug design, aiming to disrupt pathogenic processes by blocking key biochemical pathways. The amine and carbamate functionalities provide multiple points of interaction with enzyme active sites or cofactors, making this scaffold a promising candidate for further optimization.

The pharmaceutical industry has increasingly focused on developing small-molecule drugs with improved pharmacokinetic properties. The rigid cyclopropyl ring in tert-butyl N-2-(aminomethyl)cyclopropylcarbamate can enhance metabolic stability by reducing conformational flexibility, while the tert-butyl group can improve solubility in certain environments. These characteristics are critical for ensuring that a drug remains effective throughout its intended biological half-life.

Research into natural product-inspired scaffolds has also highlighted the utility of cyclopropane-containing compounds. Many bioactive molecules isolated from plants or microorganisms exhibit significant therapeutic effects, partly due to their unique structural features. By leveraging such natural products as inspiration, chemists can design synthetic analogs like tert-butyl N-2-(aminomethyl)cyclopropylcarbamate with enhanced efficacy and reduced side effects.

Future directions in the study of this compound may involve exploring its role in targeted drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing drug delivery efficiency by protecting sensitive molecules until they reach their site of action. The chemical properties of tert-butyl N-2-(aminomethyl)cyclopropylcarbamate make it a suitable candidate for conjugation with targeting ligands or encapsulation within delivery vehicles.

Moreover, green chemistry principles are increasingly guiding synthetic methodologies in pharmaceutical research. The development of environmentally benign processes for producing compounds like tert-butyl N-2-(aminomethyl)cyclopropylcarbamate is essential for sustainable drug manufacturing. Techniques such as biocatalysis and flow chemistry are being explored to achieve these goals while maintaining high yields and purity standards.

In conclusion,Tert-butyl N-2-(aminomethyl)cyclopropylcarbamate (CAS No. 1782457-12-8) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features—combining protective groups like the tert-butyl moiety with biologically relevant functionalities such as amine and carbamate linkages—make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic strategies and biological insights,tert-butyl N-2-(aminomethyl)cyclopropylcarbamate is poised to play an important role in shaping future therapeutic interventions.